Cas no 1021098-31-6 (N-(2H-1,3-benzodioxol-5-yl)-2-(4-methoxybenzenesulfonamido)-1,3-thiazole-4-carboxamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)-2-(4-methoxybenzenesulfonamido)-1,3-thiazole-4-carboxamide
• CAS No: 1021098-31-6
• MF: C₁₈H₁₅N₃O₆S₂
• MW: 433.458201646805
• CID: 5843077
• PubChem ID: 42109108
• Update Time: 2025-10-28

N-(2H-1,3-benzodioxol-5-yl)-2-(4-methoxybenzenesulfonamido)-1,3-thiazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1,3-benzodioxol-5-yl)-2-[(4-methoxyphenyl)sulfonylamino]-1,3-thiazole-4-carboxamide
• N-(2H-1,3-benzodioxol-5-yl)-2-(4-methoxybenzenesulfonamido)-1,3-thiazole-4-carboxamide
• CCG-346597
• VU0628320-1
• AKOS024488175
• F5006-0274
• N-(benzo[d][1,3]dioxol-5-yl)-2-(4-methoxyphenylsulfonamido)thiazole-4-carboxamide
• 1021098-31-6

• Inchi： 1S/C18H15N3O6S2/c1-25-12-3-5-13(6-4-12)29(23,24)21-18-20-14(9-28-18)17(22)19-11-2-7-15-16(8-11)27-10-26-15/h2-9H,10H2,1H3,(H,19,22)(H,20,21)
• InChI Key： MPVRNEJVAUEGHK-UHFFFAOYSA-N
• SMILES： S1C=C(C(NC2=CC=C3OCOC3=C2)=O)N=C1NS(C1=CC=C(OC)C=C1)(=O)=O

Computed Properties

• Exact Mass: 433.04022755g/mol
• Monoisotopic Mass: 433.04022755g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 680
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 153Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-(2H-1,3-benzodioxol-5-yl)-2-(4-methoxybenzenesulfonamido)-1,3-thiazole-4-carboxamide

Introduction to N-(2H-1,3-benzodioxol-5-yl)-2-(4-methoxybenzenesulfonamido)-1,3-thiazole-4-carboxamide (CAS No. 1021098-31-6)

N-(2H-1,3-benzodioxol-5-yl)-2-(4-methoxybenzenesulfonamido)-1,3-thiazole-4-carboxamide, identified by its CAS number 1021098-31-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule exhibits a unique structural framework that combines a benzodioxole moiety with a thiazole ring, both of which are well-documented for their biological activity and potential therapeutic applications.

The benzodioxole scaffold, commonly known as an oxygenated heterocycle, is prevalent in many natural products and synthetic drugs due to its ability to interact with biological targets in a variety of ways. Specifically, the 2H-1,3-benzodioxol-5-yl group in this compound contributes to its pharmacological profile by potentially influencing receptor binding and metabolic stability. The presence of this moiety has been associated with activities such as anti-inflammatory and analgesic effects, making it a valuable component in the design of novel therapeutic agents.

Complementing the benzodioxole moiety is the thiazole ring, a five-membered heterocycle containing sulfur and nitrogen atoms. Thiazole derivatives are widely recognized for their diverse biological activities, including antimicrobial, antifungal, and anti-inflammatory properties. In particular, the 1,3-thiazole-4-carboxamide moiety in this compound suggests potential interactions with enzymes and receptors involved in metabolic pathways relevant to diseases such as diabetes and cancer.

The amide functional group at the 4-position of the thiazole ring not only contributes to the molecular's solubility but also serves as a site for further chemical modification. This flexibility allows for the synthesis of analogs with tailored properties, enabling researchers to optimize efficacy and reduce side effects. The sulfonamido group at the 2-position further enhances the compound's potential bioactivity by forming hydrogen bonds with polar residues in biological targets.

N-(2H-1,3-benzodioxol-5-yl)-2-(4-methoxybenzenesulfonamido)-1,3-thiazole-4-carboxamide has garnered attention in recent years due to its promising pharmacological properties. Current research indicates that this compound may exhibit inhibitory effects on certain kinases and enzymes implicated in cancer progression. Preclinical studies have demonstrated that derivatives of this structure can modulate signaling pathways such as MAPK and PI3K/Akt, which are frequently dysregulated in tumors.

The methoxy group on the benzenesulfonamido moiety is another key feature that influences the compound's behavior. This substitution enhances lipophilicity while maintaining water solubility, making it an ideal candidate for oral administration. Additionally, the methoxy group can participate in hydrogen bonding interactions, further stabilizing complexes with biological targets.

In vitro studies have shown that N-(2H-1,3-benzodioxol-5-yl)-2-(4-methoxybenzenesulfonamido)-1,3-thiazole-4-carboxamide exhibits significant activity against various cancer cell lines. Mechanistic investigations suggest that its mechanism of action involves inhibition of key enzymes involved in cell proliferation and survival. Furthermore, preliminary data indicate that this compound may induce apoptosis in cancer cells while sparing healthy tissues, suggesting a favorable therapeutic index.

The structural features of this compound also make it an attractive scaffold for further derivatization. By modifying substituents on the benzodioxole or thiazole rings, researchers can explore new chemical space and uncover additional bioactivities. For instance, replacing the sulfonamido group with other amide or carboxylic acid derivatives could alter binding affinities and selectivity profiles.

The synthesis of N-(2H-1,3-benzodioxol-5-yl)-2-(4-methoxybenzenesulfonamido)-1,3-thiazole-4-carboxamide involves multi-step organic transformations that highlight its synthetic accessibility. Key steps include condensation reactions between appropriately substituted precursors followed by functional group modifications such as sulfonylation and amidation. Advances in synthetic methodologies have enabled more efficient routes to this compound, reducing production costs and improving scalability.

The pharmacokinetic properties of this compound are also worthy of note. Preliminary pharmacokinetic studies indicate that it exhibits moderate oral bioavailability and reasonable tissue distribution upon administration. These findings suggest that it may be suitable for systemic therapeutic applications if further optimized for absorption, distribution, metabolism, and excretion (ADME) properties.

N-(2H-1,3-benzodioxol-5-yl)-2-(4-methoxybenzenesulfonamido)-1,3-thiazole-4-carboxamide represents a promising candidate for clinical development due to its unique structural features and preclinical activity. Ongoing research aims to elucidate its full spectrum of bioactivity and refine its pharmacological profile through structure-based drug design approaches. Collaborative efforts between academic laboratories and pharmaceutical companies are likely to accelerate progress toward translating this compound into viable therapeutic options for patients suffering from various diseases.